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Compound of Interest

Compound Name: Carbon tetrachloride

Cat. No.: B157010

Carbon Tetrachloride: A Technical Guide for the
Organic Chemist

Abstract: This document provides a comprehensive technical overview of carbon
tetrachloride (CCls) and its role as a non-polar solvent in organic chemistry. Historically a
staple in synthesis and analysis, its use has been curtailed due to significant health and
environmental hazards. This guide details its physicochemical properties, solvent
characteristics, applications in key organic reactions, and the stringent safety protocols
required for its handling. It is intended for researchers, scientists, and professionals in drug
development who may encounter CCla in established procedures or require an understanding
of its legacy applications and the rationale for its replacement.

Physicochemical Properties of Carbon Tetrachloride

Carbon tetrachloride, or tetrachloromethane, is a colorless, dense, and non-flammable liquid
with a characteristic sweet odor.[1][2][3] Its utility as a non-polar solvent stems from its
molecular structure: a symmetrical, tetrahedral arrangement of four chlorine atoms around a
central carbon atom.[1][4][5] This symmetry results in a zero net dipole moment, rendering the
molecule non-polar.[1][4][6] This non-polar nature is the primary driver of its solvent
capabilities, allowing it to effectively dissolve other non-polar and weakly polar substances like
fats, oils, resins, and other organic compounds through weak van der Waals forces.[1][3][4]
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Quantitative data on the physical and chemical properties of carbon tetrachloride are

summarized below for reference.

Property Value Reference(s)
Chemical Formula CCla [6]

Molecular Weight 153.82 g/mol [2][6]
Appearance Colorless liquid [11061[7]
Density 1.594 g/mL (at 20°C) [41[6]

Boiling Point 76.5-77°C (4116118l
Melting Point -23°C [6][8]

Vapor Pressure

91.3 mmHg (at 20°C)

[2](8]

Solubility in Water

0.081 g/100 mL (at 25 °C)

[1]

Miscible with alcohol, ether,

Solubility _ [71[°]
chloroform, benzene, oils

Refractive Index (n_D) ~1.460

log K_ow 2.64 [1][8]

Core Concepts: The Non-Polar Solvent Nature of

CCla

The principle of "like dissolves like" governs solubility. As a non-polar solvent, carbon

tetrachloride excels at dissolving non-polar solutes. The dissolution process is driven by

intermolecular forces. Both CCla molecules and the molecules of a non-polar solute (e.g., a

hydrocarbon) are held together by weak London dispersion forces. When mixed, the CCla

molecules can effectively surround the solute molecules, establishing new dispersion forces

between solvent and solute that are comparable in strength to the forces within the pure

substances. This energetic compatibility allows the solute to disperse throughout the solvent.

Conversely, CCla is a poor solvent for polar substances like water and ionic compounds like

sodium chloride.[9][10] The strong hydrogen bonds between water molecules or the strong
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electrostatic forces in an ionic lattice are much more powerful than the weak dispersion forces
that CCla can offer. Consequently, the solvent cannot overcome the solute-solute interactions,
and dissolution does not occur to any significant extent.
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Logical Relationship: Dissolution in CCla

Non-Polar Solute Carbon Tetrachloride (CCla4) Polar / lonic Solute
(e.g., Fats, Oils, I2) Non-Polar Solvent (e.g., Water, NaCl)

inte¢racts with

interacts with

Effective Solvation Ineffective Solvation
‘Like Dissolves Like' Repulsion
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Simplified Free-Radical Halogenation Pathway
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Appel Reaction Mechanism

PPhs

CCla Alcohol (R-OH)

reacts with deprotonates

Phosphonium Salt
[PhsP-CI]* CCls~

Alkoxide (R-O7)

reacts with

Alkoxyphosphonium Salt
[PhsP-OR]* CI-

SN2 gttack by ClI- l

Alkyl Chloride (R-Cl) T“p“e”y';’ES;EL‘,'”e OXide
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Experimental Workflow for Handling CCla4

1. Preparation
- Don appropriate PPE
- Work in certified fume hood

2. Handling & Reaction
- Use sealed containers
- Maintain negative pressure

3. Work-up
- Quench/filter in hood
- Use rotary evaporator with trap

4. Waste Disposal
- Segregate all CCls waste
- Use sealed, labeled containers

5. Decontamination
- Clean all surfaces
- Dispose of contaminated PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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